The Core Mechanism of GlyH-101: An In-depth Technical Guide
The Core Mechanism of GlyH-101: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
GlyH-101, chemically known as N-(2-naphthalenyl)-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]glycine hydrazide, is a potent and reversible small-molecule inhibitor of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel.[1][2] Its discovery through high-throughput screening of a diverse collection of 100,000 small molecules identified the glycine (B1666218) hydrazide class as a novel group of CFTR inhibitors.[1][2] GlyH-101 has become a valuable tool for studying the physiological roles of CFTR and holds potential as a therapeutic agent for conditions characterized by excessive CFTR-mediated fluid secretion, such as secretory diarrheas like cholera.[1][2][3] This technical guide provides a comprehensive overview of the mechanism of action of GlyH-101, supported by quantitative data, detailed experimental protocols, and visual diagrams.
Mechanism of Action: Pore Occlusion
The primary mechanism of action of GlyH-101 is the direct occlusion of the CFTR channel pore.[1][2][3][4] It functions as an open-channel blocker, meaning it enters the channel pore from the extracellular side and physically obstructs the pathway for chloride ion permeation.[5][6] This blockade is rapid, occurring in less than a minute, and is reversible upon washout of the compound.[1][2]
The inhibitory effect of GlyH-101 is voltage-dependent, exhibiting strong inward rectification.[1][2] This means its blocking potency is greater at positive membrane potentials. This voltage dependence is consistent with a charged molecule entering the electric field of the pore.[5] Under physiological pH (6.5-8.0), GlyH-101 exists predominantly as a monovalent anion, which facilitates its entry into the external vestibule of the CFTR pore.[1][2] The apparent inhibitory constant (Ki) increases as the membrane potential becomes more negative.[1][2] Furthermore, the inhibitory potency of GlyH-101 is reduced when the extracellular chloride concentration is lowered, suggesting competition or interaction with chloride ions within the pore.[1][3]
Patch-clamp experiments have revealed that GlyH-101 induces fast channel closures within bursts of normal channel openings, significantly reducing the mean open time of the CFTR channel.[1][2] Molecular modeling and mutagenesis studies have suggested a plausible binding site for GlyH-101 within a narrow region of the pore, near the external entrance.[5][7]
Recent studies have also suggested the existence of a second, voltage-independent binding site for GlyH-101 on the cytoplasmic side of the channel.[8] This finding indicates a more complex interaction than simple pore plugging from the outside.
Quantitative Data Summary
The following tables summarize the key quantitative data regarding the inhibitory effects of GlyH-101 on CFTR and other cellular targets.
Table 1: Inhibitory Potency of GlyH-101 on CFTR
| Parameter | Value | Conditions | Reference |
| Ki (Apparent Inhibitory Constant) | |||
| 1.4 µM | at +60 mV | [1][2] | |
| 3.8 µM | at +20 mV | [9] | |
| 5.0 µM | at -20 mV | [9] | |
| 5.6 µM | at -60 mV | [1][2] | |
| IC50 (CFTR-like current) | 5.38 µM | in PS120 cells | [10] |
| 6.26 µM | in PCT cells | [10] | |
| Mean Channel Open Time Reduction | From 264 ms (B15284909) to 13 ms | -60 mV holding potential, 5 µM GlyH-101 | [1][2] |
Table 2: Off-Target Effects and Cytotoxicity of GlyH-101
| Target/Effect | Measurement | Value | Cell Line/System | Reference |
| Volume-Sensitive Outwardly Rectifying (VSORC) Cl⁻ Current | Inhibition | Inhibited at similar concentrations to CFTR | Kidney and PS120 cells | [6][11] |
| Ca²⁺-Activated Cl⁻ Channel (CaCC) | Inhibition | Inhibited at similar concentrations to CFTR | Kidney cells | [6][11] |
| Cardiac Ion Channels (at 30 µM) | Rabbit ventricular myocytes | [12] | ||
| Inward-rectifier K⁺ current (IK1) | ~43% reduction | [12] | ||
| Na⁺ current (INa) | ~82% reduction at -40 mV | [12] | ||
| L-type Ca²⁺ channel current (ICa,L) | ~49% reduction at +10 mV | [12] | ||
| Cell Proliferation (HT-29 cells) | IC50 | 43.32 µM (24h), 33.76 µM (48h), 30.08 µM (72h) | HT-29 | [13][14] |
| Cell Viability | Cytotoxicity | Observed at concentrations > 5 µM (MTT assay) | PS120 cells | [15] |
| Observed at concentrations > 10 µM (MTT assay) | Kidney PCT cells | [15] | ||
| Mitochondrial Function | Reactive Oxygen Species (ROS) Production | Increased at concentrations as low as 0.2 µM | HeLa, A549, IB3-1 cells | [6][16] |
| Mitochondrial Membrane Potential | Decreased | HeLa cells | [16] |
Experimental Protocols
Cell-Based Iodide Influx Assay for High-Throughput Screening
This assay was used for the initial discovery of GlyH-101.
-
Cell Line: Fischer Rat Thyroid (FRT) cells co-expressing human wild-type CFTR and a halide-sensitive yellow fluorescent protein (YFP-H148Q).
-
Protocol:
-
Plate FRT cells in 96-well plates.
-
Incubate cells with a CFTR-activating cocktail (e.g., 10 µM forskolin, 100 µM IBMX, 20 µM apigenin) for 15 minutes to stimulate CFTR activity.[3]
-
Add test compounds (including GlyH-101) at a desired concentration (e.g., 25 µM).[2]
-
Induce iodide influx by rapidly adding an iodide-containing solution.
-
Measure the rate of YFP fluorescence quenching, which is proportional to the rate of iodide influx through CFTR.
-
Inhibition is calculated as the reduction in the rate of fluorescence quenching in the presence of the compound compared to a vehicle control.
-
Whole-Cell Patch-Clamp Electrophysiology
This technique is used to directly measure the chloride currents through CFTR channels in the cell membrane.
-
Cell Lines: FRT cells, T84 cells, or other cells expressing CFTR.
-
Protocol:
-
Culture cells on glass coverslips.
-
Use a glass micropipette to form a high-resistance seal with the cell membrane (giga-seal).
-
Rupture the cell membrane patch under the pipette tip to gain electrical access to the cell's interior (whole-cell configuration).
-
Clamp the membrane potential at a holding potential (e.g., -40 mV).[6]
-
Apply voltage steps (e.g., from -100 mV to +100 mV in 20 mV increments) to elicit membrane currents.[6][9]
-
Activate CFTR channels by perfusing the cell with a CFTR agonist (e.g., forskolin, CPT-cAMP).[3][6]
-
Once a stable CFTR-mediated chloride current is established, perfuse the cell with a solution containing GlyH-101 at various concentrations.
-
Record the changes in the current-voltage (I-V) relationship to determine the inhibitory effect, voltage dependence, and kinetics of the block.
-
In Vivo Murine Nasal Potential Difference Measurement
This in vivo assay assesses the effect of GlyH-101 on CFTR activity in a living animal model.
-
Animal Model: Mice.
-
Protocol:
-
Anesthetize the mouse.
-
Perfuse a solution containing a CFTR agonist (e.g., forskolin) across the nasal epithelium to induce CFTR-dependent hyperpolarization.
-
Measure the potential difference across the nasal mucosa.
-
Topically apply GlyH-101 (e.g., 10 µM) to the nasal epithelium.[1]
-
Measure the change in the nasal potential difference to assess the inhibition of CFTR activity. The inhibition is observed as a rapid and reversible reduction in the forskolin-induced hyperpolarization.[1]
-
Closed-Loop Model of Cholera
This in vivo model evaluates the efficacy of GlyH-101 in reducing intestinal fluid secretion, a hallmark of cholera.
-
Animal Model: Mice.
-
Protocol:
-
Anesthetize the mouse and create a closed loop of the small intestine.
-
Inject cholera toxin into the intestinal loop to induce fluid secretion.
-
Administer GlyH-101 (e.g., 2.5 µg) intraluminally into the closed loop.[1][3]
-
After a set period, measure the volume of fluid accumulated in the intestinal loop.
-
A reduction in fluid accumulation in the GlyH-101-treated group compared to the control group indicates the compound's anti-secretory efficacy. GlyH-101 has been shown to reduce cholera toxin-induced intestinal fluid secretion by approximately 80%.[1][3]
-
Visualizations
Caption: Mechanism of GlyH-101 as an open-channel blocker of the CFTR protein.
Caption: Workflow for whole-cell patch-clamp analysis of GlyH-101 inhibition.
Conclusion
GlyH-101 is a well-characterized inhibitor of the CFTR chloride channel that acts primarily by occluding the channel pore from the extracellular side in a voltage-dependent manner. Its rapid and reversible action makes it a valuable pharmacological tool. However, researchers and drug development professionals should be aware of its off-target effects on other ion channels and its potential for cellular toxicity at higher concentrations. The detailed experimental protocols provided herein offer a foundation for further investigation into the therapeutic applications and biological effects of GlyH-101.
References
- 1. Discovery of glycine hydrazide pore-occluding CFTR inhibitors: mechanism, structure-activity analysis, and in vivo efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Discovery of Glycine Hydrazide Pore-occluding CFTR Inhibitors: Mechanism, Structure–Activity Analysis, and In Vivo Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. caymanchem.com [caymanchem.com]
- 5. Locating a Plausible Binding Site for an Open-Channel Blocker, GlyH-101, in the Pore of the Cystic Fibrosis Transmembrane Conductance Regulator - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Revisiting CFTR inhibition: a comparative study of CFTRinh-172 and GlyH-101 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Locating a plausible binding site for an open-channel blocker, GlyH-101, in the pore of the cystic fibrosis transmembrane conductance regulator - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. physoc.org [physoc.org]
- 9. researchgate.net [researchgate.net]
- 10. medchemexpress.com [medchemexpress.com]
- 11. Revisiting CFTR inhibition: a comparative study of CFTRinh -172 and GlyH-101 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Cardiac ion channel current modulation by the CFTR inhibitor GlyH-101 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. ar.iiarjournals.org [ar.iiarjournals.org]
- 14. ar.iiarjournals.org [ar.iiarjournals.org]
- 15. researchgate.net [researchgate.net]
- 16. researchgate.net [researchgate.net]
